Cas no 2649070-37-9 (1-(isocyanatomethyl)-4-(pentafluoroethyl)benzene)

• Product Name: 1-(isocyanatomethyl)-4-(pentafluoroethyl)benzene
• CAS No: 2649070-37-9
• MF: C₁₀H₆F₅NO
• MW: 251.152760028839
• CID: 6030241
• PubChem ID: 150647587
• Update Time: 2025-06-16

1-(isocyanatomethyl)-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-4-(pentafluoroethyl)benzene
• EN300-1974216
• 2649070-37-9

• Inchi： 1S/C10H6F5NO/c11-9(12,10(13,14)15)8-3-1-7(2-4-8)5-16-6-17/h1-4H,5H2
• InChI Key： JBEWHPZKZHNFMT-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(CN=C=O)=CC=1)F

Computed Properties

• Exact Mass: 251.03695463g/mol
• Monoisotopic Mass: 251.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(isocyanatomethyl)-4-(pentafluoroethyl)benzene

Comprehensive Overview of 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene (CAS No. 2649070-37-9)

1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene (CAS No. 2649070-37-9) is a specialized organic compound that has garnered significant attention in the fields of advanced materials and chemical synthesis. This compound, characterized by its unique isocyanate and pentafluoroethyl functional groups, is widely utilized in high-performance polymer production, pharmaceutical intermediates, and specialty coatings. Its molecular structure combines reactivity with stability, making it a valuable building block for innovative applications.

The growing demand for fluorinated compounds in industries such as electronics, automotive, and aerospace has propelled research into 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene. Researchers and manufacturers are particularly interested in its thermal stability, chemical resistance, and compatibility with other high-performance materials. Recent studies highlight its potential in creating next-generation polymers with enhanced durability and environmental resilience, aligning with global trends toward sustainable and high-efficiency materials.

One of the key advantages of 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene is its versatility in chemical reactions. The isocyanatomethyl group allows for facile cross-linking with polyols and amines, enabling the formation of polyurethanes and polyureas with tailored properties. Meanwhile, the pentafluoroethyl moiety contributes to the compound's hydrophobic and oleophobic characteristics, which are critical for applications in water-repellent coatings and low-surface-energy materials.

In the context of green chemistry, 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene is being explored for its potential in reducing environmental impact. Innovations in catalytic processes and solvent-free synthesis methods are being developed to minimize waste and energy consumption during its production. This aligns with the increasing focus on sustainable chemical manufacturing and the reduction of volatile organic compounds (VOCs) in industrial processes.

The compound's role in advanced material science cannot be overstated. Its incorporation into composite materials has shown promise in enhancing mechanical strength and thermal stability, making it suitable for demanding applications such as aerospace components and high-temperature electronics. Additionally, its use in specialty adhesives and sealants has been noted for improving performance under extreme conditions.

From a commercial perspective, 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene is gaining traction due to its compatibility with emerging technologies. The rise of flexible electronics and wearable devices has created a need for materials that can withstand bending and stretching without compromising functionality. This compound's unique properties make it a candidate for such applications, further driving its market demand.

Safety and handling of 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene are also critical considerations. Proper storage conditions, including temperature control and moisture avoidance, are essential to maintain its stability and reactivity. Industry best practices emphasize the use of appropriate personal protective equipment (PPE) and engineering controls to ensure safe handling in laboratory and industrial settings.

Looking ahead, the future of 1-(Isocyanatomethyl)-4-(Pentafluoroethyl)benzene appears promising, with ongoing research exploring its potential in biomedical applications and energy storage systems. As the chemical industry continues to evolve, this compound is expected to play a pivotal role in the development of innovative solutions that address contemporary challenges in material science and technology.